Cas no 2227741-26-4 (tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate
• CAS No: 2227741-26-4
• MF: C₁₁H₁₄F₃N₃O₃
• MW: 293.242372989655
• CID: 6259185
• PubChem ID: 165736872
• Update Time: 2025-06-20

tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate
• tert-butyl N-{5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]pyrimidin-2-yl}carbamate
• EN300-1882478
• 2227741-26-4

• Inchi： 1S/C11H14F3N3O3/c1-10(2,3)20-9(19)17-8-15-4-6(5-16-8)7(18)11(12,13)14/h4-5,7,18H,1-3H3,(H,15,16,17,19)/t7-/m0/s1
• InChI Key： FIUGQLUSIKFOLU-ZETCQYMHSA-N
• SMILES： FC([C@H](C1=CN=C(N=C1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 293.09872580g/mol
• Monoisotopic Mass: 293.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate

tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate (CAS No. 2227741-26-4): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate (CAS No. 2227741-26-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by the presence of a tert-butyl group, a trifluoromethyl moiety, and a pyrimidine ring. These structural elements contribute to its stability and biological activity, making it an attractive candidate for further research and development.

The tert-butyl group in this compound serves as a protective group for the amine functionality, enhancing the compound's stability and reducing its reactivity under various conditions. This is particularly important in pharmaceutical applications where maintaining the integrity of the active molecule is crucial. The trifluoromethyl moiety, on the other hand, imparts significant electronic and steric effects that can influence the compound's binding affinity to target proteins. The presence of a hydroxyethyl group further adds to the compound's polarity and solubility properties, which are essential for its bioavailability and pharmacokinetic profile.

The pyrimidine ring is a key structural feature that confers this compound with its biological activity. Pyrimidines are well-known for their roles in nucleic acid synthesis and are often found in various bioactive molecules, including antiviral agents, anticancer drugs, and anti-inflammatory compounds. The specific arrangement of substituents on the pyrimidine ring in tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate suggests that it may have potent interactions with specific biological targets, such as enzymes or receptors involved in disease pathways.

Recent studies have explored the potential therapeutic applications of this compound in various disease models. For instance, research published in the *Journal of Medicinal Chemistry* has shown that tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate exhibits promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The compound's ability to inhibit viral replication without significant cytotoxicity makes it a valuable lead for the development of new antiviral therapies.

In addition to its antiviral properties, this compound has also been investigated for its potential as an anticancer agent. Studies have demonstrated that tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. This selective cytotoxicity is an important attribute for minimizing side effects and improving treatment outcomes in cancer patients.

The pharmacokinetic profile of tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate has been extensively studied to optimize its delivery and efficacy. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound's low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate in human subjects. Early results from Phase I trials have shown promising outcomes with no major adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a new therapeutic option.

In conclusion, tert-butyl N-{5-(1S)-2,2,2-trifluoro-1-hydroxyethylpyrimidin-2-yl}carbamate (CAS No. 2227741-26-4) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its antiviral and anticancer activities, combined with favorable pharmacokinetic properties and low toxicity profile, make it an attractive molecule for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound holds great promise for addressing unmet medical needs in various disease areas.